Cas no 628332-24-1 (1H-Pyrazole, 3-(1-methylethyl)-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole, 3-(1-methylethyl)-1-(phenylmethyl)-
• CAS No: 628332-24-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1640692
• Update Time: 2024-09-12

1H-Pyrazole, 3-(1-methylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(1-methylethyl)-1-(phenylmethyl)-

• Inchi： 1S/C13H16N2/c1-11(2)13-8-9-15(14-13)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key： FVXUXRPATLGIRB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 200.13148

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 321.3±21.0 °C(Predicted)
• PSA: 17.82
• pka: 2.35±0.10(Predicted)